Cas no 54146-67-7 (Cyclohexanone, 2-[1-(3,4-dimethoxyphenyl)-3-oxo-3-phenylpropyl]-)

• Product name: Cyclohexanone, 2-[1-(3,4-dimethoxyphenyl)-3-oxo-3-phenylpropyl]-
• CAS No: 54146-67-7
• MF: C₂₃H₂₆O₄
• MW: 366.45014
• CID: 355328
• PubChem ID: 12306245

Cyclohexanone, 2-[1-(3,4-dimethoxyphenyl)-3-oxo-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[1-(3,4-dimethoxyphenyl)-3-oxo-3-phenylpropyl]-
• 2-[1-(3,4-dimethoxyphenyl)-3-oxo-3-phenylpropyl]cyclohexan-1-one
• DTXSID40486743
• 1-phenyl-3-(3,4-dimethoxyphenyl)-3-(2-oxocyclohexyl)-1-propanone
• AKOS004122382
• 54146-67-7

• Inchi： InChI=1S/C23H26O4/c1-26-22-13-12-17(14-23(22)27-2)19(18-10-6-7-11-20(18)24)15-21(25)16-8-4-3-5-9-16/h3-5,8-9,12-14,18-19H,6-7,10-11,15H2,1-2H3
• InChI Key： NTUQUNVUBLCKTQ-UHFFFAOYSA-N
• SMILES： COC1=C(OC)C=CC(C(C2CCCCC2=O)CC(=O)C2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 366.18318
• Monoisotopic Mass: 366.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 4

Experimental Properties

• PSA: 52.6